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Compound of Interest

Compound Name: Ikarisoside C

Cat. No.: B1252872 Get Quote

Ikarisoside C: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ikarisoside C, a flavonoid glycoside primarily isolated from plants of the Epimedium genus,

has garnered significant scientific interest for its diverse pharmacological activities. This

document provides a detailed overview of the chemical structure, properties, and biological

functions of Ikarisoside C. It delves into its molecular mechanisms of action, particularly in

bone metabolism, and outlines key experimental protocols for its study. This guide is intended

to serve as a comprehensive resource for researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Ikarisoside C is a complex flavonoid glycoside. Its chemical identity and key properties are

summarized below.

Table 1: Chemical and Physical Properties of Ikarisoside C
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Property Value Source

IUPAC Name

3-[(2S,3R,4R,5R,6S)-4,5-

dihydroxy-6-methyl-3-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyoxan-2-yl]oxy-5-hydroxy-

2-(4-hydroxyphenyl)-8-(3-

methylbut-2-enyl)-7-

[(1R,2R,3S,4R,5R)-2,3,4-

trihydroxy-5-

(hydroxymethyl)cyclohexyl]oxy

chromen-4-one

Molecular Formula C₃₉H₅₀O₁₉

Molecular Weight 822.8 g/mol

CAS Number 113558-11-5

Chemical Class Flavonoids

Biological Activities and Signaling Pathways
Ikarisoside C exhibits a range of biological activities, with its effects on bone health being the

most extensively studied. It also possesses anti-inflammatory and potential anti-tumor

properties.

Bone Metabolism
Ikarisoside C has demonstrated a dual role in bone metabolism by promoting the formation of

new bone by osteoblasts and inhibiting the resorption of bone by osteoclasts.

Ikarisoside C, along with other related compounds from Epimedium, has been shown to

enhance osteoblast differentiation and bone formation. This effect is primarily mediated through

the upregulation of the Bone Morphogenetic Protein 2 (BMP2) signaling pathway. BMP2 is a

crucial growth factor that induces the expression of Runt-related transcription factor 2 (Runx2),

a master regulator of osteoblast differentiation. The activation of the BMP2/Runx2 pathway by
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Ikarisoside C leads to increased expression of osteogenic marker genes and subsequent

bone formation.
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Diagram 1: Ikarisoside C stimulates osteoblast differentiation via the BMP2/Runx2 pathway.

In addition to promoting bone formation, Ikarisoside C can also inhibit bone resorption by

suppressing the differentiation and activity of osteoclasts. This is achieved by interfering with

the Receptor Activator of Nuclear factor Kappa-B Ligand (RANKL) signaling pathway. RANKL is

a key cytokine that, upon binding to its receptor RANK on osteoclast precursors, triggers a

signaling cascade involving the activation of transcription factors like NF-κB. This cascade is

essential for osteoclast differentiation and function. Ikarisoside C has been shown to inhibit

RANKL-induced NF-κB activation, thereby preventing osteoclastogenesis.
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Diagram 2: Ikarisoside C inhibits osteoclast differentiation by suppressing the RANKL/NF-κB
pathway.

Experimental Protocols
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Extraction and Isolation of Ikarisoside C from
Epimedium Species
The following is a general protocol for the extraction and isolation of Ikarisoside C. Specific

parameters may need to be optimized based on the plant material and available equipment.
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Diagram 3: General workflow for the extraction and isolation of Ikarisoside C.
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Methodology:

Preparation of Plant Material: Air-dried and powdered aerial parts of the Epimedium plant are

used as the starting material.

Extraction: The powdered plant material is subjected to reflux extraction with an aqueous

ethanol solution (typically 70%) for a specified duration and number of cycles.

Filtration and Concentration: The resulting extract is filtered to remove solid plant debris and

then concentrated under reduced pressure to yield a crude extract.

Column Chromatography: The crude extract is subjected to column chromatography using a

macroporous adsorption resin. The column is washed with deionized water to remove

impurities, followed by a stepwise elution with increasing concentrations of ethanol.

Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing

Ikarisoside C.

Preparative HPLC: The Ikarisoside C-rich fractions are further purified by preparative HPLC

to obtain the pure compound.

Quantification of Ikarisoside C by HPLC
A validated HPLC method is essential for the quantitative analysis of Ikarisoside C in plant

extracts and biological samples.

Table 2: HPLC Parameters for Ikarisoside C Quantification
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Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 mm x 250

mm, 5 µm)

Mobile Phase
Acetonitrile (A) and water with 0.1% formic acid

(B)

Gradient Elution
A typical gradient might start with a low

percentage of A, increasing linearly over time.

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 270 nm

Injection Volume 10 µL

Methodology:

Standard Preparation: A stock solution of pure Ikarisoside C is prepared in methanol and

serially diluted to create a series of calibration standards.

Sample Preparation: Plant extracts or biological samples are appropriately diluted and

filtered through a 0.45 µm syringe filter before injection.

HPLC Analysis: The standards and samples are injected into the HPLC system.

Quantification: A calibration curve is constructed by plotting the peak area against the

concentration of the standards. The concentration of Ikarisoside C in the samples is then

determined from this curve.

Conclusion
Ikarisoside C is a promising natural compound with significant therapeutic potential,

particularly in the management of bone-related disorders. Its ability to modulate key signaling

pathways involved in bone remodeling highlights its potential as a lead compound for the

development of new anabolic and anti-resorptive agents. Further research is warranted to fully

elucidate its pharmacological profile, safety, and efficacy in preclinical and clinical settings. This
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technical guide provides a foundational resource to support and facilitate future investigations

into this intriguing molecule.

To cite this document: BenchChem. [Ikarisoside C chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252872#ikarisoside-c-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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